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Compound of Interest

Compound Name: Tolrestat

Cat. No.: B1683199 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Tolrestat, an aldose reductase inhibitor.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Tolrestat, a combination of engineering controls and personal protective

equipment is crucial to minimize exposure.

Engineering Controls: Use adequate general or local exhaust ventilation to keep airborne

concentrations below permissible exposure limits.[1] Process enclosures are also

recommended to control airborne levels.[1]

Personal Protective Equipment: The following PPE should be worn to prevent direct contact

with the skin or eyes and to avoid inhalation[1]:

Eye Protection: Wear safety glasses. If splashing is possible, chemical goggles are required.

[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: In situations where ventilation is inadequate, a NIOSH/MSHA or

European Standard EN 149 approved full-facepiece airline respirator in positive pressure
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mode with emergency escape provisions should be used.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Tolrestat.

Data Point Value Species Route Reference

LD50 300 mg/kg Mouse Oral [1][2]

LD50 980 mg/kg Rat Oral [1][2]

LD50 3200 mg/kg Rabbit Oral [1][2]

Eye Irritation 100 mg/24H Rabbit Eye [1]

Handling and Storage Procedures
Handling:

Wash thoroughly after handling.[1]

Remove and wash contaminated clothing before reuse.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Storage:

Store in a well-closed container.[1]

Avoid incompatible materials such as strong oxidants and strong bases.[1]

Emergency Procedures
Spills/Leaks:

Evacuate the area.
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Wear appropriate personal protective equipment as outlined in Section 8 of the Safety Data

Sheet.[1]

Clean up spills immediately.[1]

Sweep up the spilled material.[1]

Place the material into a suitable, labeled container for disposal.[1]

Fire:

In case of a fire, wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Irritating and highly toxic gases may be generated by thermal decomposition or combustion.

[1]

Disposal Plan
Dispose of Tolrestat and its containers in accordance with all applicable federal, state, and

local regulations. If a drug take-back program is not available, follow these steps for disposal in

household trash:

Remove the Tolrestat from its original container.

Mix the medicine with an unappealing substance such as dirt, cat litter, or used coffee

grounds. Do not crush tablets or capsules.[3]

Place the mixture in a sealed container, such as a plastic bag.[3]

Dispose of the container in your household trash.[3]

Scratch out all personal information on the prescription label of the empty container before

recycling or discarding.[3]

Tolrestat Spill Response Workflow
The following diagram outlines the logical workflow for responding to a Tolrestat spill.
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Click to download full resolution via product page

Caption: Logical workflow for responding to a Tolrestat spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

2. go.drugbank.com [go.drugbank.com]

3. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Tolrestat].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683199#personal-protective-equipment-for-
handling-tolrestat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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